N-(4-Methoxy-phenyl)-3-(morpholine-4-sulfonyl)-benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-Methoxy-phenyl)-3-(morpholine-4-sulfonyl)-benzamide, also known as MNSB, is a compound that has gained considerable attention in scientific research in recent years. MNSB is a small molecule that has shown promising results in various biological assays, including anti-cancer, anti-inflammatory, and anti-viral activities.
Scientific Research Applications
Synthesis and Chemical Properties
The compound has been involved in various synthetic pathways aiming to produce novel pharmacological agents. For example, the synthesis of Gefitinib, a notable anticancer drug, involves a series of chemical reactions starting from a related compound, 4-Methoxy-5-(3-morpholinopropoxy)-2-nitrobenzonitrile, showcasing the relevance of such chemical structures in medicinal chemistry (Bo Jin et al., 2005). Additionally, the synthesis and pharmacological evaluation of benzamides that carry similar moieties as carbonic anhydrase and acetylcholinesterase inhibitors have been explored, demonstrating significant inhibitory potential against human carbonic anhydrase I and II and acetylcholinesterase enzymes (M. Tuğrak et al., 2020).
Pharmacological Effects
Research into the pharmacological effects of compounds related to N-(4-Methoxy-phenyl)-3-(morpholine-4-sulfonyl)-benzamide has revealed promising results in various areas. Studies on novel benzamides as selective and potent gastrokinetic agents illustrate the potential of such compounds in modulating gastrointestinal motility, which is crucial for developing new treatments for gastrointestinal disorders (S. Kato et al., 1992). Furthermore, the discovery of aromatic sulfonamide inhibitors of carbonic anhydrases highlights the broad bioactivity spectrum of these compounds, showing their nanomolar inhibitory concentration against several carbonic anhydrase isoenzymes (C. Supuran et al., 2013).
Anticancer Potential
The anticancer potential of compounds structurally related to this compound has been a subject of interest in recent studies. For instance, research on 2-methoxy-3-phenylsulfonamino-5-(quinazolin-6-yl or quinolin-6-yl)benzamides as novel PI3K inhibitors presents significant antiproliferative activities against various human cancer cell lines, suggesting the importance of these compounds in designing new anticancer therapies (Teng Shao et al., 2014).
properties
IUPAC Name |
N-(4-methoxyphenyl)-3-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5S/c1-24-16-7-5-15(6-8-16)19-18(21)14-3-2-4-17(13-14)26(22,23)20-9-11-25-12-10-20/h2-8,13H,9-12H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZWMIPRWIDYYBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.